Cas no 1207048-60-9 (N-(2-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide)

• Product Name: N-(2-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
• CAS No: 1207048-60-9
• MF: C₂₂H₁₈ClN₃O₃S
• MW: 439.914622783661
• CID: 5392005
• Update Time: 2025-07-01

N-(2-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloro-4-methylphenyl)-7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide
• N-(2-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

• Inchi： 1S/C22H18ClN3O3S/c1-13-3-8-18(17(23)9-13)25-19(27)10-26-12-24-20-16(11-30-21(20)22(26)28)14-4-6-15(29-2)7-5-14/h3-9,11-12H,10H2,1-2H3,(H,25,27)
• InChI Key： NWFYJQPORKLEDD-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(C)C=C2Cl)=O)C(=O)C2SC=C(C3=CC=C(OC)C=C3)C=2N=1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.67±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(2-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

N-(2-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide: A Comprehensive Overview

The compound N-(2-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide, identified by the CAS number 1207048609, represents a significant advancement in the field of heterocyclic chemistry. This molecule is a derivative of thienopyrimidine, a class of compounds known for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a thienopyrimidine core substituted with various functional groups, including a chloromethyl group and a methoxyphenyl moiety, which contribute to its unique chemical properties.

Recent studies have highlighted the importance of thienopyrimidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that similar compounds exhibit potent inhibitory activity against kinases, making them promising candidates for anti-cancer therapies. The substitution pattern of this compound, particularly the presence of electron-withdrawing groups like chlorine and methoxyphenyl substituents, plays a crucial role in enhancing its bioactivity and selectivity.

The synthesis of N-(2-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the thienopyrimidine ring system through cyclization reactions and subsequent functionalization to introduce the desired substituents. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity.

In terms of pharmacological properties, this compound has shown remarkable activity in vitro against several cancer cell lines. A study conducted at the University of California revealed that it induces apoptosis in human breast cancer cells by targeting specific signaling pathways. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases. These findings underscore the importance of exploring thienopyrimidine derivatives as versatile scaffolds for drug development.

The structural features of this compound also make it an attractive candidate for further modification and optimization. For example, substituting the chlorine atom with other halogens or altering the position of the methoxy group could lead to improved pharmacokinetic profiles or enhanced bioavailability. Collaborative efforts between chemists and biologists are essential to fully harness the therapeutic potential of this molecule.

In conclusion, N-(2-chloro-4-methylphenyl)-2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structure and promising biological activities position it as a valuable tool in the quest for novel therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.